2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide

• IUPAC Name: 2-[[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H24N6OS/c1-6-19(7-2)11-15-10(18-13(3,4)5)16-12(17-11)21-8-9(14)20/h6-8H2,1-5H3,(H2,14,20)(H,15,16,17,18)
• InChI Key: XSVDTWJQKLTGCP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=N1)NC(C)(C)C)SCC(=O)N
• Molecular Formula: C13H24N6OS
• Molecular Weight: 312.44 g/mol

Description

2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a triazine-based compound that has been synthesized for its potential use as a biochemical and physiological agent. The compound has shown promising results in various studies, and its mechanism of action is still being investigated.

Mechanism of Action

The mechanism of action of 2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide is still being investigated. However, it is believed to work by inhibiting protein kinases, which are enzymes that play a crucial role in cell signaling and regulation. By inhibiting protein kinases, the compound may be able to regulate various cellular processes, including cell growth and division, apoptosis, and inflammation.
Biochemical and Physiological Effects:
2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases. The compound has also been investigated for its potential use in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide in lab experiments is its specificity. The compound has been found to selectively inhibit certain protein kinases, making it a useful tool for studying specific cellular processes. However, one of the limitations of using the compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide. One area of research is the development of more efficient synthesis methods for the compound. Another area of research is the investigation of the compound's potential use in treating various diseases, including cancer, neurodegenerative diseases, and autoimmune diseases. Additionally, the compound's mechanism of action and its effects on various cellular processes are still being studied, and further research in these areas may provide valuable insights into its potential applications.

Synthesis Methods

The synthesis of 2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide involves the reaction of 4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-thiol with acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of the product is around 50%.

Scientific Research Applications

2-{[4-(tert-butylamino)-6-(diethylamino)-1,3,5-triazin-2-yl]thio}acetamide has been extensively studied for its potential use as a biochemical and physiological agent. It has shown promising results in various studies, including its use as a protein kinase inhibitor, anti-inflammatory agent, and antitumor agent. The compound has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.